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Compound of Interest

Compound Name: Neoeuonymine

Cat. No.: B12781512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Neoeuonymine and the broader

class of Euonymus alkaloids. It covers their chemical diversity, physicochemical properties,

isolation, and biological activities, with a focus on their potential as therapeutic agents. While

specific data for Neoeuonymine is limited in publicly available literature, this guide synthesizes

the current knowledge on the closely related and well-studied sesquiterpene pyridine alkaloids

from the Euonymus genus.

Introduction to Euonymus Alkaloids
The genus Euonymus, belonging to the Celastraceae family, is a rich source of diverse

secondary metabolites, including a significant class of compounds known as sesquiterpene

pyridine alkaloids. These alkaloids are characterized by a complex molecular architecture,

typically featuring a dihydro-β-agarofuran sesquiterpenoid core esterified with a substituted

nicotinic acid derivative. This unique structural framework is responsible for the wide range of

biological activities observed for these compounds.

Neoeuonymine is a representative member of this class of alkaloids. While detailed studies on

Neoeuonymine are scarce, the broader family of Euonymus alkaloids has garnered

considerable interest for its pharmacological potential, including insecticidal, cytotoxic, anti-

inflammatory, and immunosuppressive properties.
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Chemical Structure and Physicochemical Properties
The chemical diversity within the Euonymus alkaloids is vast, arising from variations in the

oxygenation pattern of the sesquiterpenoid core and the nature of the esterifying acids.

Neoeuonymine:

Synonym: 8α-acetoxy-O6-deacetyl-8-deoxo-evonine[1]

CAS Number: 33510-25-7[1]

Chemical Formula: C₃₆H₄₅NO₁₇[1]

Molecular Weight: 763.746 g/mol [1]

A summary of the known physicochemical and spectroscopic data for Neoeuonymine is

presented in Table 1. It is important to note that comprehensive experimental data such as

melting point and optical rotation are not readily available in the current literature.

Table 1: Physicochemical and Spectroscopic Properties of Neoeuonymine

Property Value Reference

Chemical Formula C₃₆H₄₅NO₁₇ [1]

Molecular Weight 763.746 g/mol [1]

Purity
95%~99% (Commercially

available standard)
[1]

Identification

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

[1]

Isolation and Purification of Euonymus Alkaloids
The isolation of sesquiterpene pyridine alkaloids from Euonymus plant material is a multi-step

process that leverages the basic nature of these compounds. While a specific protocol for
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Neoeuonymine is not detailed in the literature, a general workflow can be constructed based

on established methods for related alkaloids.

Experimental Protocol: General Isolation of Euonymus
Alkaloids

Extraction:

Air-dried and powdered plant material (e.g., root bark, stems) is extracted with a polar

solvent such as methanol or ethanol at room temperature or under reflux.

The resulting crude extract is concentrated under reduced pressure to yield a residue.

Acid-Base Partitioning:

The residue is suspended in an acidic aqueous solution (e.g., 2% sulfuric acid) to

protonate the alkaloids, rendering them water-soluble.

This aqueous solution is then washed with a non-polar organic solvent (e.g., diethyl ether

or chloroform) to remove neutral and acidic impurities.

The acidic aqueous phase is subsequently basified with a weak base (e.g., ammonium

hydroxide) to a pH of 9-10. This deprotonates the alkaloids, making them soluble in

organic solvents.

The free alkaloids are then extracted from the aqueous phase using a chlorinated solvent

like chloroform or dichloromethane.

Chromatographic Purification:

The crude alkaloid mixture obtained after extraction is subjected to further purification

using chromatographic techniques.

Column chromatography over silica gel or alumina, with a gradient of solvents (e.g.,

chloroform-methanol), is commonly employed for initial fractionation.
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Further purification to isolate individual alkaloids is achieved through preparative Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

The following diagram illustrates a typical workflow for the isolation of Euonymus alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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